Cas no 1582310-45-9 (Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc)
1582310-45-9 structure
Product Name:Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc
CAS No:1582310-45-9
MF:C14H16O8S4Zn
MW:505.941036224365
CID:6641348
PubChem ID:117065320
Update Time:2024-01-29
Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc Chemical and Physical Properties
Names and Identifiers
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- Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc
- Zinc bis[(phenylsulfonyl)methanesulfinate], 95% (H-NMR)
- 1582310-45-9
- Baran psms reagent
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- Inchi: 1S/2C7H8O4S2.Zn/c2*8-12(9)6-13(10,11)7-4-2-1-3-5-7;/h2*1-5H,6H2,(H,8,9);
- InChI Key: WKAMIZOWZDXOQH-UHFFFAOYSA-N
- SMILES: [Zn].S(C1C=CC=CC=1)(CS(=O)O)(=O)=O.S(C1C=CC=CC=1)(CS(=O)O)(=O)=O
Computed Properties
- Exact Mass: 503.901944g/mol
- Monoisotopic Mass: 503.901944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 609
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 198Ų
Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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